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Technical Guide: (2R)-1-cyclopropylpropan-2-ol
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide addresses the chemical identity of (2R)-1-cyclopropylpropan-2-ol,
providing its definitive IUPAC name and CAS number. A comprehensive search of scientific

literature and chemical databases reveals a notable scarcity of specific research dedicated to

this particular chiral alcohol. While detailed experimental protocols, quantitative biological data,

and specific signaling pathway information for (2R)-1-cyclopropylpropan-2-ol are not readily

available in published resources, this document provides a broader context by discussing

general synthetic strategies for chiral cyclopropyl carbinols and the established significance of

the cyclopropyl moiety in medicinal chemistry. This guide serves as a foundational resource for

researchers interested in this compound, highlighting the current knowledge gaps and potential

areas for future investigation.

Chemical Identification
The compound with the structure (2R)-1-cyclopropylpropan-2-ol is unambiguously identified

by the following nomenclature and registration number.
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Identifier Value

IUPAC Name (2R)-1-cyclopropylpropan-2-ol[1]

CAS Number 1432620-08-0[1]

Molecular Formula C₆H₁₂O

Molecular Weight 100.16 g/mol

SMILES C--INVALID-LINK--CC1CC1

Overview of Synthetic Approaches for Chiral
Cyclopropyl Carbinols
While specific experimental protocols for the synthesis of (2R)-1-cyclopropylpropan-2-ol are

not detailed in the current body of scientific literature, the synthesis of chiral cyclopropyl

carbinols is a well-established area of organic chemistry. The approaches generally rely on

enantioselective methods to install the chiral hydroxyl group. A common strategy involves the

asymmetric reduction of a corresponding ketone, 1-cyclopropylpropan-2-one.

Below is a generalized workflow for the asymmetric synthesis of a chiral alcohol from a ketone

precursor.
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Generalized Asymmetric Reduction Workflow

1-Cyclopropylpropan-2-one
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Caption: Generalized workflow for the asymmetric synthesis of (2R)-1-cyclopropylpropan-2-
ol.

Significance of the Cyclopropyl Moiety in Drug
Discovery
The cyclopropyl group is a highly valued structural motif in medicinal chemistry due to its

unique conformational and electronic properties. Although biological data for (2R)-1-
cyclopropylpropan-2-ol is not available, the inclusion of a cyclopropyl ring in a molecule can

have several beneficial effects that are pertinent to drug development professionals.

Key Contributions of the Cyclopropyl Group:

Metabolic Stability: The cyclopropyl group can block sites of metabolism, leading to an

increased half-life of a drug molecule.

Conformational Rigidity: The rigid nature of the three-membered ring can lock a molecule

into a bioactive conformation, enhancing its binding affinity to a target protein.

Potency and Selectivity: The unique electronic properties of the cyclopropyl ring can lead to

improved potency and selectivity for the intended biological target.

Pharmacokinetic Profile: Incorporation of a cyclopropyl group can favorably modulate a

compound's lipophilicity and other pharmacokinetic properties.

Conclusion and Future Directions
(2R)-1-cyclopropylpropan-2-ol is a chiral alcohol with a defined chemical identity. However,

there is a significant lack of specific technical data in the public domain regarding its synthesis,

biological activity, and potential applications. The information presented in this guide on the

general synthesis of related compounds and the importance of the cyclopropyl group in drug

design is intended to provide a valuable context for researchers.

Future research efforts could be directed towards:

The development and optimization of a stereoselective synthesis for (2R)-1-
cyclopropylpropan-2-ol.
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Screening of (2R)-1-cyclopropylpropan-2-ol for biological activity across various assays,

leveraging the known benefits of the cyclopropyl motif.

Investigation of its potential as a chiral building block in the synthesis of more complex

molecules.

This compound represents an unexplored area of chemical space, and further research is

warranted to elucidate its properties and potential applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. pubs.acs.org [pubs.acs.org]

To cite this document: BenchChem. [(2R)-1-cyclopropylpropan-2-ol IUPAC name and CAS
number]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b169602#2r-1-cyclopropylpropan-2-ol-iupac-name-
and-cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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